Cas no 3731-39-3 (4-(Dimethylamino)-2'-methylazobenzene)

• Product Name: 4-(Dimethylamino)-2'-methylazobenzene
• CAS No: 3731-39-3
• MF: C₁₅H₁₇N₃
• MW: 239.315582990646
• CID: 306905
• PubChem ID: 87572788
• Update Time: 2025-11-02

4-(Dimethylamino)-2'-methylazobenzene Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-4-[2-(2-methylphenyl)diazenyl]-
• 4-(Dimethylamino)-2'-methylazobenzene
• N,N-dimethyl-4-[(2-methylphenyl)diazenyl]aniline
• 2'-Methyl-4-(dimethylamino)azobenzene
• 2'-methyl-4-dimethylaminoazobenzene
• 2-Methyl-4'-dimethylamino-azobenzol
• 2'-Methyl-4-dimethylaminobenzene
• 2'-Methyl-p-dimethylaminoazobenzene
• 4-dimethylamino-2'-methylazobenzene
• 4'-Dimethylamino-2-methyl-azobenzol
• Aniline,N,N-dimethyl-p-(o-tolylazo)
• Azobenzene,4-(dimethylamino)-2'-methyl
• N,N-Dimethyl-4-o-tolylazo-anilin
• N,N-dimethyl-4-o-tolylazo-aniline
• 2-Methyl-4'-(dimethylamino)azobenzene
• Azobenzene, 4-(dimethylamino)-2'-methyl-
• N,N-Dimethyl-4-(o-tolylazo)aniline
• Aniline, N,N-dimethyl-p-(o-tolylazo)-
• Aniline, N,N-dimethyl-4-(o-tolylazo)-
• o'-Methyl-p-dimethylaminoazobenzene
• Aniline, N,N-dimethyl-p-(2'-methylphenylazo)-
• N,N-Dim
• FT-0634993
• T72382
• WLN: 1N1&R DNUNR B1
• CCRIS 4844
• (E)-N,N-dimethyl-4-(o-tolyldiazenyl)aniline
• 2'-METHYL-4-DIMETHYLAMINOAZOBENZENE [HSDB]
• EINECS 223-088-4
• Aniline,N-dimethyl-p-(o-tolylazo)-
• 2'-Methyl-N,N-dimethyl-4-aminoazobenzene
• Benzenamine, N,N-dimethyl-4-((2-methylphenyl)azo)-
• methyl-4-dimethylaminoazobenzene
• DTXSID20859835
• N,N-Dimethyl-4-[(2-methylphenyl)diazenyl]aniline #
• NS00030175
• 3731-39-3
• PREOKNMPMCPQQJ-WUKNDPDISA-N
• HSDB 4344
• CS-0451810
• N,N-Dimethyl-p-((o-tolyl)azo)aniline
• 5G8S94HD3V
• DTXSID3025592
• [2'-Methyl-4-(dimethylamino)azo]benzene
• NSC-102373
• N,N-Dimethyl-p-(o-tolylazo)aniline
• M0789
• (o'-Methyl-p-dimethylamino)azobenzene
• NCIOpen2_007030
• SCHEMBL5982202
• [o'-Methyl-p-(dimethylamino)azo]benzene
• Q27262086
• Aniline,N-dimethyl-4-(o-tolylazo)-
• UNII-5G8S94HD3V
• N,N-DIMETHYL-4-[(E)-2-(2-METHYLPHENYL)DIAZEN-1-YL]ANILINE
• MFCD00025648
• cis-4-(Dimethylamino)-2'-methylazobenzene
• N,N-Dimethyl-4-[(E)-(2-methylphenyl)diazenyl]aniline
• NSC102373
• NSC 102373
• Benzenamine,N-dimethyl-4-[(2-methylphenyl)azo]-
• Benzenamine, N,N-dimethyl-4-[(2-methylphenyl)azo]-
• 53905-08-1
• DB-049093
• N,N-dimethyl-4-[(1E)-2-(2-methylphenyl)diazen-1-yl]aniline
• cis-4-(Dimethylamino)-2a(2)-methylazobenzene
• PREOKNMPMCPQQJ-UHFFFAOYSA-N

• MDL： MFCD00025648
• Inchi： 1S/C15H17N3/c1-12-6-4-5-7-15(12)17-16-13-8-10-14(11-9-13)18(2)3/h4-11H,1-3H3/b17-16+
• InChI Key： PREOKNMPMCPQQJ-WUKNDPDISA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)/N=N/C1C=CC=CC=1C

Computed Properties

• Exact Mass: 239.14200
• Monoisotopic Mass: 239.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 28

Experimental Properties

• Density: 0.9908 (rough estimate)
• Melting Point: 74°C(lit.)
• Boiling Point: 371.98°C (rough estimate)
• Flash Point: 190.2°C
• Refractive Index: 1.5000 (estimate)
• PSA: 27.96000
• LogP: 4.47640

4-(Dimethylamino)-2'-methylazobenzene Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazard Category Code： 20/21/22
• Safety Instruction： 22-36/37/39
• RTECS：BX8300000
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-(Dimethylamino)-2'-methylazobenzene

4-(Dimethylamino)-2'-methylazobenzene (CAS No. 3731-39-3): Properties, Applications, and Market Insights

4-(Dimethylamino)-2'-methylazobenzene (CAS No. 3731-39-3) is a specialized azo compound with unique chemical properties that make it valuable in various industrial and research applications. This compound, often referred to as DMAMAB, belongs to the family of azobenzene derivatives, which are widely studied for their photochromic and molecular switching capabilities. The presence of both dimethylamino and methyl groups in its structure enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis.

One of the most intriguing aspects of 4-(Dimethylamino)-2'-methylazobenzene is its ability to undergo photoisomerization. When exposed to specific wavelengths of light, the molecule can switch between its trans and cis configurations, a property that has garnered significant interest in the development of light-responsive materials. Researchers are actively exploring its potential in smart coatings, optical storage devices, and even drug delivery systems, where precise control over molecular conformation is crucial.

The synthesis of DMAMAB typically involves diazotization and coupling reactions, starting from readily available precursors like 2-methylaniline and N,N-dimethylaniline. Its bright orange to red coloration makes it easily identifiable in laboratory settings, and its stability under normal conditions ensures reliable performance in various applications. Recent advancements in synthetic methodologies have improved the yield and purity of 4-(Dimethylamino)-2'-methylazobenzene, making it more accessible for both academic and industrial use.

In the field of materials science, 4-(Dimethylamino)-2'-methylazobenzene has shown promise as a component in liquid crystal displays (LCDs) and photonic devices. Its ability to alter its molecular structure in response to light allows for the creation of dynamic materials that can adapt to changing environmental conditions. This has led to increased interest from companies developing next-generation display technologies and adaptive optical systems.

The compound's unique properties also make it valuable in biomedical research. Scientists are investigating its potential as a photoswitchable probe for studying biological processes at the molecular level. By incorporating DMAMAB into larger molecular systems, researchers can gain precise control over biological interactions using light as a trigger, opening new possibilities in targeted therapy and diagnostic imaging.

From a commercial perspective, the market for azo compounds like 4-(Dimethylamino)-2'-methylazobenzene is experiencing steady growth. The increasing demand for advanced materials in electronics, healthcare, and energy storage applications is driving innovation in this sector. Manufacturers are focusing on developing more efficient production processes to meet the rising demand while maintaining high purity standards required by end-users.

Environmental considerations are also shaping the future of DMAMAB applications. Researchers are exploring greener synthesis routes and investigating the compound's biodegradability profile. These efforts align with the growing emphasis on sustainable chemistry and the development of eco-friendly materials across industries.

For laboratories working with 4-(Dimethylamino)-2'-methylazobenzene, proper handling and storage are essential to maintain its stability and performance. The compound should be stored in amber glass containers away from direct light and moisture, with recommended storage temperatures typically between 2-8°C for long-term preservation. These precautions help prevent degradation and ensure consistent results in experimental applications.

Recent publications have highlighted novel applications of DMAMAB in nanotechnology, where its light-responsive properties are being harnessed to create smart surfaces and molecular machines. The compound's ability to undergo reversible structural changes makes it particularly valuable in the design of stimuli-responsive materials that can adapt their properties in real-time.

Quality control remains a critical aspect of 4-(Dimethylamino)-2'-methylazobenzene production, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being routinely employed to verify purity and confirm molecular structure. These rigorous testing protocols ensure that the material meets the exacting standards required for research and industrial applications.

As research into azo compounds continues to advance, 4-(Dimethylamino)-2'-methylazobenzene stands out as a compound with significant potential across multiple disciplines. Its unique combination of optical properties, synthetic accessibility, and functional versatility positions it as a valuable tool for scientists and engineers working at the forefront of materials development and molecular engineering.

The future outlook for DMAMAB appears promising, with ongoing research exploring its applications in emerging fields such as molecular electronics and photonics. As our understanding of light-matter interactions deepens, compounds like 4-(Dimethylamino)-2'-methylazobenzene will likely play an increasingly important role in developing innovative technologies that respond dynamically to environmental stimuli.